Cas no 1270571-90-8 (4-chloro-2-(piperidin-2-yl)phenol)
4-chloro-2-(piperidin-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(piperidin-2-yl)phenol
- EN300-1966057
- 1270571-90-8
-
- Inchi: 1S/C11H14ClNO/c12-8-4-5-11(14)9(7-8)10-3-1-2-6-13-10/h4-5,7,10,13-14H,1-3,6H2
- InChI Key: ZTKWQTVWSWMVOR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C1CCCCN1)O
Computed Properties
- Exact Mass: 211.0763918g/mol
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.3Ų
4-chloro-2-(piperidin-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966057-0.05g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1966057-0.1g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1966057-0.25g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1966057-0.5g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1966057-1.0g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 1g |
$1485.0 | 2023-05-31 | ||
| Enamine | EN300-1966057-2.5g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1966057-5.0g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 5g |
$4309.0 | 2023-05-31 | ||
| Enamine | EN300-1966057-10.0g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 10g |
$6390.0 | 2023-05-31 | ||
| Enamine | EN300-1966057-1g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1966057-5g |
4-chloro-2-(piperidin-2-yl)phenol |
1270571-90-8 | 5g |
$4309.0 | 2023-09-17 |
4-chloro-2-(piperidin-2-yl)phenol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-chloro-2-(piperidin-2-yl)phenol
Recent Advances in the Study of 4-chloro-2-(piperidin-2-yl)phenol (CAS: 1270571-90-8)
The compound 4-chloro-2-(piperidin-2-yl)phenol (CAS: 1270571-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This phenolic derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound in drug development.
Recent research has focused on the synthesis and optimization of 4-chloro-2-(piperidin-2-yl)phenol, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including catalytic asymmetric synthesis and green chemistry approaches, have been employed to achieve these goals. These efforts have resulted in the development of more efficient and sustainable routes for the production of this compound, which is critical for its further pharmacological evaluation.
In vitro and in vivo studies have revealed that 4-chloro-2-(piperidin-2-yl)phenol exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may possess antimicrobial properties, particularly against Gram-positive bacteria, making it a candidate for further investigation in the context of antibiotic resistance.
The pharmacokinetic profile of 4-chloro-2-(piperidin-2-yl)phenol has also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability and stability under physiological conditions. These findings are crucial for understanding the compound's therapeutic potential and for guiding the design of future derivatives with improved drug-like properties.
Structural-activity relationship (SAR) studies have been conducted to explore the impact of modifications to the 4-chloro-2-(piperidin-2-yl)phenol scaffold on its biological activity. Researchers have synthesized and evaluated a series of analogs, identifying key structural features that contribute to its efficacy and selectivity. These insights are invaluable for the rational design of next-generation compounds with enhanced therapeutic profiles.
Despite these advancements, challenges remain in the development of 4-chloro-2-(piperidin-2-yl)phenol as a therapeutic agent. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for clinical translation.
In conclusion, 4-chloro-2-(piperidin-2-yl)phenol (CAS: 1270571-90-8) represents a promising scaffold for drug discovery, with diverse biological activities and potential applications in treating various diseases. Continued research into its mechanism of action, optimization of its pharmacological properties, and exploration of its therapeutic potential will be essential for realizing its full value in the chemical biology and pharmaceutical fields.
1270571-90-8 (4-chloro-2-(piperidin-2-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)